5-(Thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C11H6F3N3S/c12-11(13,14)9-6-7(8-2-1-5-18-8)16-10-3-4-15-17(9)10/h1-6H
• InChI Key: QWIWJHRBQSIHCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC3=CC=NN3C(=C2)C(F)(F)F
• Molecular Formula: C11H6F3N3S
• Molecular Weight: 269.25 g/mol

Description

5-(Thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a heterocyclic compound that belongs to the class of pyrazolo[1,5-a]pyrimidines. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development. The presence of the thienyl and trifluoromethyl groups in the structure enhances its chemical properties, making it a valuable compound for various applications.

Preparation Methods

The synthesis of 5-(Thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine can be achieved through several methods. One common approach involves the condensation reactions of aminopyrazoles with various reagents such as 1,2-allenic, enaminonitriles, enaminones, 1,3-diketones, unsaturated nitriles, or unsaturated ketones . These reactions are typically carried out under controlled conditions to ensure high yields and purity. Industrial production methods often involve the use of acyclic reagents and multicomponent reactions under catalytic or catalyst-free conditions .

Chemical Reactions Analysis

5-(Thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce different functional groups into the molecule .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has shown potential as an antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant agent . It also serves as an inhibitor for enzymes such as carboxylesterase, translocator protein, and PDE10A, and as a selective kinase inhibitor . In industry, it is used in the development of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of 5-(Thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets and pathways. For instance, it can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their function . This inhibition can lead to various therapeutic effects, such as reducing inflammation or preventing the proliferation of cancer cells. The exact molecular targets and pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

5-(Thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine can be compared with other pyrazolo[1,5-a]pyrimidine derivatives, such as zaleplon, indiplon, and ocinaplon . These compounds share a similar core structure but differ in their substituents, which can significantly affect their biological activities and applications. For example, zaleplon and indiplon are used as sedative agents, while ocinaplon is an anxiolytic agent . The presence of the thienyl and trifluoromethyl groups in this compound makes it unique and potentially more effective for certain applications .